N-{5-[(4-ethylphenyl)sulfamoyl]-2-methoxyphenyl}-4-methylbenzamide

• IUPAC Name: N-[5-(azepan-1-ylsulfonyl)-2-methoxyphenyl]-4-methylbenzamide
• InChI: InChI=1S/C21H26N2O4S/c1-16-7-9-17(10-8-16)21(24)22-19-15-18(11-12-20(19)27-2)28(25,26)23-13-5-3-4-6-14-23/h7-12,15H,3-6,13-14H2,1-2H3,(H,22,24)
• InChI Key: ZRWPCPHISOOKMJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC2=C(C=CC(=C2)S(=O)(=O)N3CCCCCC3)OC
• Molecular Formula: C21H26N2O4S
• Molecular Weight: 402.5 g/mol

Description

N-{5-[(4-ethylphenyl)sulfamoyl]-2-methoxyphenyl}-4-methylbenzamide, commonly known as ESI-09, is a small molecule inhibitor that has been identified as a potential therapeutic agent for various diseases. This compound has gained significant attention in the scientific community due to its unique chemical structure and promising pharmacological properties.

Mechanism of Action

ESI-09 inhibits the activity of TRPV4 by binding to a specific site on the channel, which prevents calcium ions from entering the cell. This leads to a decrease in intracellular calcium levels and subsequent inhibition of downstream signaling pathways.
Biochemical and Physiological Effects:
ESI-09 has been shown to have several biochemical and physiological effects, including inhibition of cell proliferation, induction of apoptosis, and suppression of inflammatory responses. Additionally, ESI-09 has been shown to improve neurological function in animal models of stroke and traumatic brain injury.

Advantages and Limitations for Lab Experiments

ESI-09 has several advantages for use in lab experiments, including its small size and specificity for TRPV4. However, one limitation of ESI-09 is its relatively low potency, which may require higher concentrations for effective inhibition.

Future Directions

There are several potential future directions for research on ESI-09, including the development of more potent analogs, investigation of its therapeutic potential in additional disease models, and exploration of its mechanism of action at the molecular level. Additionally, ESI-09 may have applications in drug discovery and development, as a tool for investigating the role of TRPV4 in various physiological processes.

Synthesis Methods

The synthesis of ESI-09 involves several steps, including the reaction of 4-methylbenzoyl chloride with 2-methoxyaniline to form N-(2-methoxyphenyl)-4-methylbenzamide. This intermediate is then treated with 4-ethylphenylsulfonyl chloride to form the final product, ESI-09.

Scientific Research Applications

ESI-09 has been extensively studied for its therapeutic potential in various diseases, including cancer, inflammation, and neurological disorders. Recent studies have shown that ESI-09 can inhibit the activity of the ion channel TRPV4, which is involved in the regulation of calcium homeostasis and cell signaling pathways.